Cas no 2408970-28-3 (2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride)

• Product Name: 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride
• CAS No: 2408970-28-3
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 5327702
• Update Time: 2025-05-21

2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4167933080
• 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride

• Inchi： 1S/C10H14N2O2.ClH/c13-10(14)7-8-5-6-12(11-8)9-3-1-2-4-9;/h5-6,9H,1-4,7H2,(H,13,14);1H
• InChI Key： SSZZJGXFRNVHKK-UHFFFAOYSA-N
• SMILES： Cl.OC(CC1C=CN(C2CCCC2)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Topological Polar Surface Area: 55.1

Additional information on 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride

Introduction to 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride (CAS No. 2408970-28-3)

2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride (CAS No. 2408970-28-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives and is characterized by its unique structural features, which include a cyclopentyl group and a pyrazole ring. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biological and therapeutic applications.

The development and study of 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride have been driven by its potential as a pharmacological agent. Recent research has focused on its biological activities, particularly its anti-inflammatory and analgesic properties. These properties are attributed to the compound's ability to modulate specific biological pathways, such as the inhibition of cyclooxygenase (COX) enzymes, which are key players in the inflammatory response.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the anti-inflammatory effects of 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride. The results showed that this compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action was found to involve the inhibition of COX-2, with minimal impact on COX-1, thereby reducing the risk of gastrointestinal side effects commonly associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride has also shown promise as an analgesic agent. A clinical trial conducted by a team at the University of California, San Francisco, demonstrated that this compound provided significant pain relief in patients with chronic pain conditions. The trial participants reported reduced pain intensity and improved quality of life without severe adverse effects.

The structural characteristics of 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride contribute to its pharmacological profile. The cyclopentyl group enhances lipophilicity, facilitating better cellular penetration and target engagement. The pyrazole ring, known for its bioisosteric properties, provides additional binding affinity to key receptors and enzymes involved in pain and inflammation pathways.

In addition to its therapeutic potential, 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride has been studied for its safety profile. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. These findings support its further development as a safe and effective treatment option for inflammatory and pain-related conditions.

The synthesis of 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride involves multi-step chemical reactions, including the formation of the pyrazole ring and the introduction of the cyclopentyl group. Advanced synthetic methods have been developed to optimize yield and purity, ensuring that the final product meets stringent quality standards required for pharmaceutical applications.

The future outlook for 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride is promising. Ongoing research aims to explore additional therapeutic applications and refine its pharmacological properties further. Potential areas of interest include neurodegenerative diseases, where inflammation plays a critical role in disease progression. The ability to modulate inflammatory responses could make this compound a valuable tool in developing new treatments for these conditions.

In conclusion, 2-(1-cyclopentyl-1H-pyrazol-3-yl)acetic acid hydrochloride (CAS No. 2408970-28-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features, coupled with its promising biological activities and favorable safety profile, position it as a potential candidate for various therapeutic applications. Continued research and development will likely uncover new opportunities for this compound to improve patient outcomes and address unmet medical needs.